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Compound of Interest

Compound Name:
13-Hydroxy-oxacyclohexadecan-

2-one

Cat. No.: B8797406 Get Quote

An in-depth technical guide on the material safety of 13-Hydroxy-oxacyclohexadecan-2-one
is challenging to compile as the substance appears to be more commonly known by other

names, leading to ambiguity. The most relevant compounds found are Oxacyclohexadecan-2-

one (CAS 106-02-5) and 11-Oxahexadecan-16-olide (CAS 3391-83-1). This guide provides a

consolidated overview of the safety data for these two related macrocyclic musks, intended for

researchers, scientists, and drug development professionals.

Chemical Identification
A clear identification of the chemical substance is the first step in understanding its safety

profile. The following table summarizes the key identifiers for the two relevant compounds.

Identifier Oxacyclohexadecan-2-one 11-Oxahexadecan-16-olide

Common Name Pentadecanolide, Exaltolide Musk R-1

CAS Number 106-02-5 3391-83-1

Molecular Formula C15H28O2 C15H28O3

Molecular Weight 240.38 g/mol 256.38 g/mol

Synonyms
Cyclopentadecanolide,

Thibetolide, Muskalactone

1,7-dioxacycloheptadecan-8-

one
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Physical and Chemical Properties
The physical and chemical properties of a substance are crucial for determining its potential

hazards and for developing appropriate handling procedures.

Property Oxacyclohexadecan-2-one 11-Oxahexadecan-16-olide

Appearance White crystalline solid Opaque crystalline mass

Odor Musk-like, sweet Creamy, powdery musk

Melting Point 32 - 38 °C 35 °C

Boiling Point 137 °C @ 2 mmHg 339.62 °C (rough estimate)

Flash Point >110 °C; 148 °C > 100.00 °C

Density 0.918 g/mL at 25 °C 1.0509 (rough estimate)

Solubility
Insoluble in water; Soluble in

alcohol and oils

Almost insoluble in water,

soluble in alcohol and oils

Vapor Pressure 0.00085 hPa @ 25°C 5.72E-07mmHg at 25°C

Toxicological Data
Toxicological data provides information on the potential health effects of a substance.

Test Oxacyclohexadecan-2-one 11-Oxahexadecan-16-olide

Acute Oral LD50 (Rat) > 5 g/kg Low toxicity by ingestion.

Acute Dermal LD50 (Rabbit) > 5 g/kg Low toxicity by skin contact.

Skin Irritation May cause skin irritation. A skin irritant.

Eye Irritation May cause eye irritation. Avoid contact with eyes.

Sensitization
May cause an allergic skin

reaction.
Not classified as a sensitizer.

Hazard Identification and Classification
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Oxacyclohexadecan-2-one
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Oxacyclohexadecan-2-one is considered hazardous.

Hazard Statements: May cause an allergic skin reaction. Toxic to aquatic life with long lasting

effects.

Signal Word: Warning

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Contaminated work clothing

should not be allowed out of the workplace. Wear protective gloves. Avoid release to the

environment.

Response: IF ON SKIN: Wash with plenty of soap and water. If skin irritation or rash

occurs: Get medical advice/attention. Take off contaminated clothing and wash it before

reuse. Collect spillage.

Disposal: Dispose of contents/container to an approved waste disposal plant.

11-Oxahexadecan-16-olide
This substance is not classified as hazardous according to the GHS.

Hazard Statements: None found.

Signal Word: No signal word.

Precautionary Statements:

S2: Keep out of the reach of children.

S24/25: Avoid contact with skin and eyes.

S36: Wear suitable protective clothing.
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Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not readily available in

the provided search results. The acute toxicity data for Oxacyclohexadecan-2-one references a

1974 study by Levenstein. For comprehensive methodologies, accessing the original research

papers or contacting the chemical suppliers directly is recommended.

Visualizations
Hazard Communication and Management Flowchart

To cite this document: BenchChem. [13-Hydroxy-oxacyclohexadecan-2-one material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8797406#13-hydroxy-oxacyclohexadecan-2-one-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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